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Compound of Interest

Compound Name:
2-(Dimethylaminomethyl)-1-

cyclohexanone hydrochloride

Cat. No.: B132901 Get Quote

Essential Safety and Handling Guide for 2-
(Dimethylaminomethyl)-1-cyclohexanone
hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for handling 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS

No. 42036-65-7), a compound often used in pharmaceutical research.[1] Adherence to these

protocols is critical to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is classified as a hazardous

substance that can cause skin irritation, serious eye damage, and respiratory irritation.[2][3]

Therefore, appropriate personal protective equipment must be worn at all times when handling

this compound.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash-resistant

safety glasses or goggles with

side protection are mandatory.

[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves

should be used. Gloves must

be inspected before use and

disposed of properly after

handling.[4][5]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn and kept buttoned.

For tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

recommended.[5]

Respiratory Protection Fume Hood or Respirator

All handling of the compound,

especially in powder form,

should be conducted in a

certified chemical fume hood to

prevent inhalation. For higher-

level protection, a NIOSH-

approved respirator with

appropriate cartridges may be

necessary.[4][5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-(Dimethylaminomethyl)-1-cyclohexanone
hydrochloride from receipt to disposal is crucial for safety.

1. Receiving and Storage:

Upon receipt, store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[2]
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Keep the container away from heat, sparks, and open flames.[6]

Incompatible materials to avoid include strong oxidizing agents.[6]

2. Preparation and Handling:

Before use, allow the container to reach room temperature to prevent moisture

condensation.

All weighing and solution preparation should be conducted within a chemical fume hood to

minimize dust and vapor inhalation.[1][5]

Use non-sparking tools and explosion-proof equipment.[6]

Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2]

3. Experimental Use:

Wear the appropriate PPE as detailed in the table above throughout the experimental

process.

Ensure adequate ventilation in the work area.[4]

Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[2][4]

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes.[2][4]

Remove contact lenses if present and easy to do. Continue rinsing and seek immediate

medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[2][4]
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Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse the mouth with water and consult a physician.[4]

Spills: For small spills, absorb the material with an inert substance, and place it in a sealed

container for disposal.[2] For larger spills, evacuate the area and follow institutional

emergency protocols.

Disposal Plan

Proper disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and any

contaminated materials is essential to prevent environmental contamination and comply with

regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[4] Contact a licensed professional waste disposal service.[4]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, absorbent pads, and glassware, should be disposed of in a designated hazardous

waste container.[4]

Solutions: Aqueous and organic solutions containing the compound should be collected in

separate, appropriate hazardous waste containers.

Workflow for Safe Handling of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride
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Caption: This diagram outlines the procedural steps for the safe handling of 2-
(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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